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preventing decomposition of methylzinc
chloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Chemical Profile: Methylzinc Chloride

The table below summarizes the key technical data for methylzinc chloride, which forms the basis for any

handling protocol.

Property Specification

Common Form 2.0 M solution in Tetrahydrofuran (THF) [1] [2]
CAS Number 5158-46-3 [1] [3] [2]

Molecular Formula CHsClzn [3] [2]

Boiling Point ~67 °C [1] [3]

Density ~1.033 g/mL at 25 °C [1] [3]

Flash Point ~-18 °C (-1.4 °F) [1] [3] [2]

Critical Safety Information

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s6642848?utm_src=pdf-body
https://www.smolecule.com/products/s6642848?utm_src=pdf-interest
https://www.smolecule.com/products/s6642848?utm_src=pdf-body
https://www.smolecule.com/products/s6642848?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/417297?srsltid=AfmBOootrcj6e1W86vxkpI1T2YGS6aa5QrytZREospkvKfS8mgkHg61h
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5707971.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/417297?srsltid=AfmBOootrcj6e1W86vxkpI1T2YGS6aa5QrytZREospkvKfS8mgkHg61h
https://www.alfa-chemistry.com/cas_5158-46-3.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5707971.htm
https://www.alfa-chemistry.com/cas_5158-46-3.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5707971.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/417297?srsltid=AfmBOootrcj6e1W86vxkpI1T2YGS6aa5QrytZREospkvKfS8mgkHg61h
https://www.alfa-chemistry.com/cas_5158-46-3.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/417297?srsltid=AfmBOootrcj6e1W86vxkpI1T2YGS6aa5QrytZREospkvKfS8mgkHg61h
https://www.alfa-chemistry.com/cas_5158-46-3.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/417297?srsltid=AfmBOootrcj6e1W86vxkpI1T2YGS6aa5QrytZREospkvKfS8mgkHg61h
https://www.alfa-chemistry.com/cas_5158-46-3.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5707971.htm
https://www.smolecule.com/products/s6642848?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Methylzinc chloride is a highly hazardous material. The safety classifications and personal protective

equipment (PPE) required are listed below.

e Hazard and Precautionary Statements [2]:
o H225: Highly flammable liquid and vapor.
o H314: Causes severe skin burns and eye damage.
o H335: May cause respiratory irritation.
o H351: Suspected of causing cancer.
e Target Organ: Respiratory system [1].
e Personal Protective Equipment (PPE): Faceshields, gloves, goggles, and type ABEK (EN14387)
respirator filters are essential [1].

Suggested Handling and Workflow for Stability

Since explicit protocols for preventing decomposition were not found in the search results, the following
guidance is based on general best practices for handling highly reactive organometallic compounds, inferred

from the hazards identified.

The diagram below outlines a general workflow for handling moisture- and air-sensitive reagents like

methylzinc chloride, focusing on maintaining stability.
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To prevent decomposition, your procedures should rigorously address the following areas derived from the

core principles above:

e Atmosphere Control: All procedures must be conducted under an inert atmosphere, such as
nitrogen or argon, using Schlenk line or glovebox techniques [1]. The solution is packaged in sealed
containers under inert gas, and this protection must be maintained during use.

¢ Solvent and Material Purity: Ensure that all co-solvents and reagents are rigorously dried and
oxygen-free. The use of anhydrous-grade solvents and further purification methods (e.g., distillation
from sodium/benzophenone for THF) is critical.

o Temperature Management: While specific stability data is not provided, storing the reagent at low
temperatures as recommended by the supplier and avoiding excessive heating during use will help
maintain stability. Note that the boiling point of the THF solution is approximately 67°C [1].
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Potential FAQs and Troubleshooting Guide

Here are some anticipated frequently asked questions, with answers formulated from general chemical

knowledge.

Q1: What are the visible signs that my bottle of methylzinc chloride has decomposed?

e A: Decomposition may be indicated by a color change from colorless or light yellow to a darker,
cloudy solution, and/or the formation of a precipitate [2]. The solution is typically described as a
"turbid solution" even when fresh, so any significant darkening or increase in solid material is a strong

indicator of degradation [2].
Q2: The reagent has solidified or precipitated in the bottle. Can it still be used?

¢ A: The formation of significant solids suggests reaction with moisture or oxygen and the reagent is
likely no longer reliable for sensitive synthetic applications, such as the Negishi coupling reactions it is
designed for [1]. It is safest to dispose of it properly.

Q3: What is the safest way to quench excess methylzinc chloride?

e A: Carefully and slowly add the excess reagent to a large volume of a well-stirred, inert solvent (e.g.,
hexane) containing a mild proton source, such as isopropanol. Never add water directly due to the
violent reaction risk. All quenching should be conducted in a fume hood with appropriate PPE [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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decomposition-of-methylzinc-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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